Cas no 1361580-80-4 (5-(Perchlorophenyl)pyridine-3-acetic acid)
5-(Perchlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Perchlorophenyl)pyridine-3-acetic acid
-
- Inchi: 1S/C13H6Cl5NO2/c14-9-8(10(15)12(17)13(18)11(9)16)6-1-5(2-7(20)21)3-19-4-6/h1,3-4H,2H2,(H,20,21)
- InChI Key: VTYQJHGAXAJNMK-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C=NC=C(CC(=O)O)C=1)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 370
- XLogP3: 5.1
- Topological Polar Surface Area: 50.2
5-(Perchlorophenyl)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013026003-250mg |
5-(Perchlorophenyl)pyridine-3-acetic acid |
1361580-80-4 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A013026003-500mg |
5-(Perchlorophenyl)pyridine-3-acetic acid |
1361580-80-4 | 97% | 500mg |
790.55 USD | 2021-06-22 | |
| Alichem | A013026003-1g |
5-(Perchlorophenyl)pyridine-3-acetic acid |
1361580-80-4 | 97% | 1g |
1,549.60 USD | 2021-06-22 |
5-(Perchlorophenyl)pyridine-3-acetic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-(Perchlorophenyl)pyridine-3-acetic acid
Introduction to 5-(Perchlorophenyl)pyridine-3-acetic acid (CAS No. 1361580-80-4)
5-(Perchlorophenyl)pyridine-3-acetic acid, identified by the chemical identifier CAS No. 1361580-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a pyridine core substituted with a perchlorophenyl group and an acetic acid moiety at the 3-position, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and drug discovery.
The molecular structure of 5-(Perchlorophenyl)pyridine-3-acetic acid consists of a pyridine ring, which is an aromatic heterocycle containing nitrogen, linked to a phenyl group that is further modified by a perchloro substituent. The presence of the acetic acid functional group at the 3-position introduces reactivity and binding potential that can be exploited in the design of bioactive molecules. This structural configuration suggests potential interactions with biological targets, making it an intriguing compound for further exploration.
In recent years, there has been growing interest in developing novel compounds with pyridine derivatives due to their wide range of biological activities. Pyridine-based molecules have been extensively studied for their roles as pharmacophores in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. The specific substitution pattern in 5-(Perchlorophenyl)pyridine-3-acetic acid may contribute to its unique pharmacological profile, potentially making it useful in modulating specific biological pathways.
One of the most compelling aspects of 5-(Perchlorophenyl)pyridine-3-acetic acid is its potential as a scaffold for drug development. The combination of the pyridine ring and the acetic acid group provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. For instance, the acetic acid moiety can be readily converted into esters or amides, which are common pharmacological functionalities. Additionally, the electron-withdrawing nature of the perchloro substituent may enhance binding affinity to certain biological targets.
Recent studies have highlighted the importance of perhalogenated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved bioavailability. The perchlorophenyl group in 5-(Perchlorophenyl)pyridine-3-acetic acid aligns with this trend, suggesting that it may exhibit favorable pharmacokinetic properties. Furthermore, the presence of this group can influence electronic distribution within the molecule, potentially affecting its interaction with biological receptors.
The synthesis of 5-(Perchlorophenyl)pyridine-3-acetic acid represents another area of interest. While detailed synthetic routes are not within the scope of this introduction, it is likely that multi-step organic transformations would be employed to construct the desired structure. Key steps might include palladium-catalyzed cross-coupling reactions to introduce the phenyl ring and subsequent functionalization to incorporate the acetic acid group. Advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one, enabling more extensive exploration of their potential applications.
In conclusion, 5-(Perchlorophenyl)pyridine-3-acetic acid (CAS No. 1361580-80-4) is a promising compound with a unique structural framework that holds significant potential in pharmaceutical research. Its combination of a pyridine core, a perchlorophenyl substituent, and an acetic acid moiety makes it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents.
1361580-80-4 (5-(Perchlorophenyl)pyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)